3,4-difluoro-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide

• IUPAC Name: 3,4-difluoro-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• InChI: InChI=1S/C17H16F2N2O3S/c1-25(23,24)21-8-2-3-11-9-13(5-7-16(11)21)20-17(22)12-4-6-14(18)15(19)10-12/h4-7,9-10H,2-3,8H2,1H3,(H,20,22)
• InChI Key: AIKKBLINDLWRBQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C17H16F2N2O3S
• Molecular Weight: 366.4 g/mol

Description

3,4-difluoro-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide is a chemical compound that has been extensively researched for its potential therapeutic applications. This compound is known to possess a unique mechanism of action that makes it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Environmental Degradation and Toxicity of PFASs

• Microbial Degradation of Polyfluoroalkyl Chemicals : This review highlights the environmental degradation pathways, including microbial degradation, of polyfluoroalkyl chemicals. It discusses the transformation of these chemicals into perfluoroalkyl acids (PFAAs), which are toxic and persistent in the environment. The study suggests focusing on laboratory investigations of important precursors to understand their environmental fate and effects better (Liu & Avendaño, 2013).

• Developmental Toxicity of Perfluoroalkyl Acids : This review provides an overview of the developmental toxicity associated with perfluoroalkyl acids, including PFOS and PFOA, in rodents. It suggests avenues for further research to support the risk assessment of these chemicals (Lau, Butenhoff, & Rogers, 2004).

• Biological Monitoring of Polyfluoroalkyl Substances : This review summarizes the biological monitoring of PFASs in wildlife and humans, highlighting the significant increase in exposure over the past decades. It discusses the bioaccumulation and potential toxic effects of PFASs, indicating the need for continuous monitoring and standardization of analytical methods (Houde et al., 2006).

Applications in Addressing Environmental Concerns

• Emerging Treatment Technologies for PFAS : This review evaluates innovative technologies for the removal of PFAS compounds from groundwater, highlighting the effectiveness of methods such as sonochemistry, bioremediation, and photolysis. It underscores the need for cost-effective treatment methods and the development of in situ technologies (Kucharzyk et al., 2017).

• Fate and Effects of PFASs in the Aquatic Environment : This critical review focuses on the fate and adverse effects of PFASs in aquatic ecosystems. It stresses the importance of understanding the bioaccumulation, biomagnification, and interactive toxicity of PFASs to assess their impact on ecosystem structure and function (Ahrens & Bundschuh, 2014).